Cas no 2034225-08-4 (6-(4,6-dimethylpyrimidin-2-yl)-6-azaspiro[3.4]octane-8-carboxylic acid)

• Product Name: 6-(4,6-dimethylpyrimidin-2-yl)-6-azaspiro[3.4]octane-8-carboxylic acid
• CAS No: 2034225-08-4
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• CID: 5332299
• Update Time: 2025-06-08

6-(4,6-dimethylpyrimidin-2-yl)-6-azaspiro[3.4]octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Azaspiro[3.4]octane-8-carboxylic acid, 6-(4,6-dimethyl-2-pyrimidinyl)-
• 6-(4,6-dimethylpyrimidin-2-yl)-6-azaspiro[3.4]octane-8-carboxylic acid

• Inchi： 1S/C14H19N3O2/c1-9-6-10(2)16-13(15-9)17-7-11(12(18)19)14(8-17)4-3-5-14/h6,11H,3-5,7-8H2,1-2H3,(H,18,19)
• InChI Key： VGVLJPSWHLPEJT-UHFFFAOYSA-N
• SMILES： C1C2(C(C(O)=O)CN(C3=NC(C)=CC(C)=N3)C2)CC1

Additional information on 6-(4,6-dimethylpyrimidin-2-yl)-6-azaspiro[3.4]octane-8-carboxylic acid

Introduction to 6-(4,6-dimethylpyrimidin-2-yl)-6-azaspiro[3.4]octane-8-carboxylic acid (CAS No. 2034225-08-4)

6-(4,6-dimethylpyrimidin-2-yl)-6-azaspiro[3.4]octane-8-carboxylic acid (CAS No. 2034225-08-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural complexity. The presence of a 6-azaspiro[3.4]octane core and a 4,6-dimethylpyrimidin-2-yl substituent imparts this molecule with distinct properties that make it a promising candidate for drug development.

The chemical structure of 6-(4,6-dimethylpyrimidin-2-yl)-6-azaspiro[3.4]octane-8-carboxylic acid is characterized by a spirocyclic ring system fused with a pyrimidine moiety. The spirocyclic structure provides rigidity and conformational constraint, which can enhance the molecule's binding affinity to specific biological targets. The carboxylic acid group at the C8 position of the spirocyclic ring adds polarity and potential for hydrogen bonding, further influencing its pharmacological properties.

Recent studies have explored the biological activities of 6-(4,6-dimethylpyrimidin-2-yl)-6-azaspiro[3.4]octane-8-carboxylic acid. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The mechanism of action involves selective binding to the active site of the enzyme, thereby blocking its catalytic activity and reducing the progression of disease-related processes.

In addition to its enzymatic inhibition properties, 6-(4,6-dimethylpyrimidin-2-yl)-6-azaspiro[3.4]octane-8-carboxylic acid has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-1beta in activated immune cells. These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 6-(4,6-dimethylpyrimidin-2-yl)-6-azaspiro[3.4]octane-8-carboxylic acid has also been evaluated in preclinical studies. Results indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its development as an oral therapeutic agent. The compound shows good oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens.

To further understand the safety and efficacy of 6-(4,6-dimethylpyrimidin-2-yl)-6-azaspiro[3.4]octane-8-carboxylic acid, several preclinical toxicity studies have been conducted. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These findings support its advancement into clinical trials for human use.

In conclusion, 6-(4,6-dimethylpyrimidin-2-yl)-6-azaspiro[3.4]octane-8-carboxylic acid (CAS No. 2034225-08-4) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an enzyme inhibitor and anti-inflammatory agent makes it a valuable candidate for drug development in various therapeutic areas. Ongoing research continues to explore its full range of applications and optimize its pharmacological properties for clinical use.